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Compound of Interest

Compound Name: H-Ser(Bzl)-OH.HCl

CAS No.: 76614-98-7

Cat. No.: B1445322

Get Quote

Although some safety data sheets (SDS) may classify H-Ser(Bzl)-OH.HCl as not hazardous, it

is a fundamental principle of good laboratory practice (GLP) to treat all chemical reagents with

a comprehensive safety mindset.[3] Potential hazards may not be fully elucidated, and

exposure can still pose risks. Based on available data, researchers should be aware of the

following potential hazards.

Potential Health Effects:

Irritation: May cause irritation to the skin, eyes, and respiratory tract.[4]

Harmful if Swallowed/Inhaled: Ingestion or inhalation of the dust may be harmful.[4]

Harmful if Absorbed Through Skin: May be harmful if absorbed through the skin.[4]

Chemical Hazards:

Thermal Decomposition: When heated to decomposition, H-Ser(Bzl)-OH.HCl can emit toxic

fumes, including oxides of carbon (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride

(HCl) gas.[4][5]
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Incompatibility: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5]

The following table summarizes key identifying and safety information for H-Ser(Bzl)-OH.HCl.

Property Information Source(s)

Chemical Name
O-Benzyl-L-serine

hydrochloride
[4]

Synonyms H-Ser(Bzl)-OH HCl [6]

Molecular Formula C₁₀H₁₄ClNO₃ [4]

Molecular Weight 231.67 g/mol [2]

Appearance White solid [5]

Primary Disposal Route
Licensed professional waste

disposal service
[3][7]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases
[5]

Decomposition Products

Carbon oxides (CO, CO₂),

Nitrogen oxides (NOx),

Hydrogen chloride (HCl)

[4][5]

The Disposal Workflow: A Decision-Making
Framework
The proper disposal of H-Ser(Bzl)-OH.HCl is not a single action but a systematic process. The

causality is clear: segregating and correctly identifying chemical waste at the point of

generation prevents dangerous reactions, ensures regulatory compliance, and facilitates safe

handling by waste management professionals. The following workflow diagram illustrates the

logical steps from waste generation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB22393&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1445322/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment-a-proactive-approach
https://www.peptide.com/custdocs/MSDS%20AHS111%20H-Ser(Bzl)%20HCl.pdf
https://www.peptide.com/product/h-serbzl-oh-hcl/
https://www.peptide.com/custdocs/MSDS%20AHS111%20H-Ser(Bzl)%20HCl.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/H-Ser_Bzl_-OH.HCl
https://www.fishersci.com/store/msds?partNumber=AAB22393&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-AHS104-H-Ser-OBzl-HCl.pdf
https://www.tcichemicals.com/BE/en/sds/S0550_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22393&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AHS111%20H-Ser(Bzl)%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22393&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1445322/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment-a-proactive-approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for H-Ser(Bzl)-OH.HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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